Cas no 2229545-84-8 (3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid)

• Product Name: 3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid
• CAS No: 2229545-84-8
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6123048
• PubChem ID: 165857452
• Update Time: 2025-10-28

3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid
• 2229545-84-8
• EN300-1786244

• Inchi： 1S/C9H12N2O4/c1-11-4-7(10-5-11)6(2-8(12)13)3-9(14)15/h4-6H,2-3H2,1H3,(H,12,13)(H,14,15)
• InChI Key： RDSBTEFEULGNOS-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)C1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid

3-(1-Methyl-1H-Imidazol-4-Yl)Pentanedioic Acid: A Comprehensive Overview

3-(1-Methyl-1H-imidazol-4-yl)pentanedioic acid, also known by its CAS number 2229545-84-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid comprises a pentanedioic acid backbone with a substituted imidazole ring. The imidazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological interactions. The methyl group attached to the imidazole ring further enhances the compound's stability and reactivity, making it suitable for a wide range of applications.

Recent research has focused on the synthesis and characterization of this compound, with studies exploring its potential as a building block for more complex molecules. For instance, scientists have investigated its role in the development of novel antibiotics and anticancer agents. The compound's ability to form stable complexes with metal ions has also been leveraged in the creation of coordination polymers and metal-organic frameworks (MOFs), which are promising materials for gas storage and catalysis.

In the field of pharmacology, 3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid has shown potential as a lead compound for drug design. Its ability to interact with various biological targets, such as enzymes and receptors, has been extensively studied. Recent findings suggest that it may possess anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, condensation, and oxidation processes. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

In terms of physical properties, 3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid exhibits a high degree of solubility in polar solvents, which is advantageous for its use in solution-based reactions and formulations. Its thermal stability is another key attribute, enabling it to withstand the conditions required for high-throughput screening and large-scale manufacturing.

The biological activity of this compound has been extensively studied using in vitro and in vivo models. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. These findings have paved the way for further research into its therapeutic potential, particularly in the context of chronic diseases where these pathways play a central role.

In conclusion, 3-(1-methyl-1H-imidazol-4-yl)pentanedioic acid, with its unique structural features and diverse applications, continues to be a subject of intense scientific interest. As research progresses, this compound is expected to contribute significantly to advancements in medicine, materials science, and beyond.